Ethyl 2-(2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetyl]amino]-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
• InChI: InChI=1S/C22H21N3O4S3/c1-5-28-22(27)18-14(15-7-6-11(2)29-15)8-30-21(18)25-16(26)9-31-19-17-12(3)13(4)32-20(17)24-10-23-19/h6-8,10H,5,9H2,1-4H3,(H,25,26)
• InChI Key: JJQXWVLONLOGII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(O2)C)NC(=O)CSC3=NC=NC4=C3C(=C(S4)C)C
• Molecular Formula: C22H21N3O4S3
• Molecular Weight: 487.6 g/mol

Description

Ethyl 2-(2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H21N3O4S3 and its molecular weight is 487.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

The chemical reactivity and synthetic utility of compounds related to "Ethyl 2-(2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate" have been extensively studied. For instance, Davoodnia et al. (2009) investigated the microwave-assisted synthesis of thieno[2,3-d]pyrimidines, highlighting the efficiency of generating complex heterocyclic systems through the reaction of 2-aminothiophenes with isothiocyanates (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009). Similarly, Sirakanyan et al. (2015) explored the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides, leading to the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, demonstrating the potential for creating diverse molecular architectures with varied biological activities (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Potential Biological Activities

The structural complexity and versatility of thiophene and thienopyrimidine derivatives have led to investigations into their biological activities. Ghorab et al. (2013) synthesized a novel series of thiophene and thienopyrimidine derivatives, testing them for antiproliferative activity against cancer cell lines, revealing compounds with significant activity, indicating the potential of such molecules in anticancer research (Ghorab, Al‐Dhfyan, Al-Dosari, El-Gazzar, & Alsaid, 2013). This highlights the importance of these compounds in the development of new therapeutic agents.